
Unraveling Daphnilongeranin C: A Technical
Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Daphnilongeranin C

Cat. No.: B8261729 Get Quote

For the attention of researchers, scientists, and professionals in drug development, this

document serves as a guide to the chemical properties of Daphnilongeranin C. Due to the

limited availability of public information on Daphnilongeranin C, this guide also provides

details on the closely related and better-documented analogs, Daphnilongeranin A and

Daphnilongeranin B, to offer a comparative context within this class of Daphniphyllum alkaloids.

Introduction
The Daphniphyllum alkaloids are a diverse and structurally complex family of natural products

isolated from plants of the genus Daphniphyllum. These compounds have garnered significant

interest from the scientific community due to their intricate molecular architectures and potential

biological activities. This guide focuses on Daphnilongeranin C, while also drawing parallels

with Daphnilongeranin A and B to provide a more comprehensive understanding.

Chemical Identification and Molecular Structure
Detailed chemical identifiers for Daphnilongeranin C, including its CAS number and definitive

molecular formula, are not readily available in public scientific databases. This suggests that

Daphnilongeranin C may be a more recently isolated or less extensively characterized

member of this alkaloid family.

For comparative purposes, the properties of Daphnilongeranin A and B are presented below.
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Compound CAS Number Molecular Formula

Daphnilongeranin A 874201-05-5 C₂₃H₂₉NO₄

Daphnilongeranin B Not readily available Not readily available

Daphnilongeranin C Not available Not available

The complex, cage-like backbone is a hallmark of the hexacyclic Daphniphyllum alkaloids,

including the daphnilongeranin series. The synthesis of these intricate structures presents a

significant challenge and a testament to the advancements in synthetic organic chemistry.

Experimental Protocols and Synthetic Approaches
While specific experimental protocols for the isolation or synthesis of Daphnilongeranin C are

not documented in readily accessible literature, the methodologies employed for its analogs

provide valuable insights into the potential strategies that could be applied.

The total synthesis of related compounds such as (-)-daphnilongeranin B has been achieved

and described in scientific literature. These synthetic routes often involve complex, multi-step

sequences. Key reactions in the synthesis of the core structures of these alkaloids include:

Intermolecular [3+2] Cycloaddition: A crucial step for the construction of the intricate ring

systems.

Late-stage Aldol Cyclization: Employed to install specific rings within the molecular

framework.

Bioinspired Cationic Rearrangement: Utilized to form key structural motifs, such as

tetrasubstituted benzene rings.

A deeper understanding of these synthetic strategies can be gained by consulting the primary

literature on the total synthesis of Daphniphyllum alkaloids.

Signaling Pathways and Biological Activity
The biological activities and associated signaling pathways of Daphnilongeranin C have not

yet been elucidated. Research into the bioactivity of other Daphniphyllum alkaloids has
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revealed a range of interesting properties, suggesting that the daphnilongeranin class of

compounds could also be of interest for further investigation.

To illustrate a potential experimental workflow for investigating the biological effects of a

compound like Daphnilongeranin C, a generalized diagram is provided below.
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A generalized workflow for natural product drug discovery.

Conclusion
Daphnilongeranin C remains a relatively enigmatic member of the Daphniphyllum alkaloids,

with publicly available data on its specific chemical and biological properties being scarce. The

information available for its close analogs, Daphnilongeranin A and B, provides a valuable

framework for anticipating its structural features and potential for complex synthesis. Further

research is necessary to fully characterize Daphnilongeranin C, elucidate its biological

activity, and explore its potential applications in drug discovery and development. The intricate

molecular architecture of this class of compounds continues to inspire and challenge the field

of organic synthesis.

To cite this document: BenchChem. [Unraveling Daphnilongeranin C: A Technical Overview].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8261729#daphnilongeranin-c-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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